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RSM-Optimized Gold Leaching Parameters

The following table summarizes the optimal conditions and performance outcomes for three different gold

leaching methods as determined by RSM optimization studies.

Leaching
Method

Optimal Lixiviant
Concentration

Other Key Parameters
Gold
Recovery

Reference

Thiourea
Leaching [1]

30 g/L Thiourea Pulp Density: 10%, pH: 1,

Temperature: 50°C, Time: 4
hours, Oxidant: Fe₂(SO₄)₃

98.31% Processes
(2025)

Thiosulfate
Leaching [2]

0.5 M S₂O₃, 3 M
NH₃, 0.003 M Cu²⁺

Temperature: 50°C (est.),
Time: 6 hours (est.)*

~99%
(modeled)

Journal of
Chemistry
(2022)

| Alpha-Cyclodextrin (α-CD) Leaching [3] | 50 g/L HBr, 11.61 g/L α-CD | Leaching: Time: 7.27 hrs, pH:

1, Stirring Speed: 200 rpm Recovery: Time: 40 min, pH: 5 | 98.54% (Leaching) & 98.87% (Recovery) |

ITEGAM-JETIA (2023) |
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Note: The study for Thiosulfate Leaching highlighted temperature and time as highly significant factors but

did not list their single optimal values in the abstract. The values in the table are estimations based on the

context of the research [2].

Detailed Experimental Protocols

Protocol 1: Thiourea Leaching of Pyrite Cinders

This protocol is designed for extracting gold from pretreated pyrite cinders, using Fe₂(SO₄)₃ as an oxidizing

agent in a sulfuric acid-thiourea system [1].

Sample Pretreatment & Activation: Subject the pyrite cinder sample to a chemical activation

process before leaching to liberate encapsulated gold and silver particles. The specific pretreatment
method should be determined based on the mineralogy of the sample.

Reagent Preparation:
Prepare a sulfuric acid solution to achieve a final pulp pH of 1.0.

Dissolve thiourea in the acid solution to a concentration of 30 g/L.
Add Ferric Sulfate (Fe₂(SO₄)₃) as an oxidizing agent.

Leaching Procedure:
In a glass reactor, mix the pretreated ore with the leaching solution at a pulp density of 10%.

Maintain the slurry temperature at 50°C using a hot plate or water bath with continuous
agitation.

Conduct the leaching process for 4 hours.
Solid-Liquid Separation: After the leaching period, filter the slurry to separate the residue from the

pregnant leach solution (PLS).
Analysis: Analyze the residue and/or the PLS to determine the final gold and silver content. Calculate

the recovery percentage based on the initial head grade of the ore.

Protocol 2: Thiosulfate Leaching in Copper-Ammonia Media

This protocol outlines a thiosulfate-based leaching process, optimized using a central composite design,

where temperature was identified as the most critical factor [2].

Ore Preparation: Characterize the gold ore (e.g., XRF, XRD, SEM) and grind it to the desired particle

size (e.g., 80% passing 75 µm).
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Leach Solution Preparation: Prepare the leaching solution with the following optimized

concentrations:
Sodium Thiosulfate (Na₂S₂O₃): 0.5 M

Ammonia (NH₃): 3 M
Copper Sulfate (CuSO₄): 0.003 M

Leaching Procedure:
Place the ore sample in a reactor and add the leach solution at a predetermined solid-to-liquid

ratio.
Agitate the mixture consistently. The RSM model indicates that temperature is the most

significant parameter (contributing 64.65% to the recovery model), so precise control is
essential. The optimal temperature should be determined via the RSM model but is typically

around 50°C.
The leaching time is another key factor; run the process for the duration specified by the

model, often several hours.
Termination & Analysis: After the set time, filter the slurry. Analyze the residue for remaining gold to

calculate the extraction efficiency.

RSM Workflow & Thiosulfate Leaching Mechanism

To effectively apply RSM, it's crucial to follow a structured workflow and understand the underlying

chemical processes. The diagram below illustrates the key stages in an RSM-based optimization study.
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Define Objective and
Independent Variables

Design of Experiments (DoE)

Conduct Experiments
and Collect Data

Model Fitting and
ANOVA Analysis

Determine Optimal
Conditions

Validation Experiment

Verified Optimal Protocol

Click to download full resolution via product page

The chemistry of the optimized copper-ammonia-thiosulfate process involves a complex reaction where

copper acts as a catalyst [2]. The diagram below outlines the mechanism.
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Au⁰ (Solid Gold)

Oxidation by Cu²⁺
Au⁰ → Au⁺

  Requires

Complexation by S₂O₃²⁻
Au⁺ + 2S₂O₃²⁻ → Au(S₂O₃)₂³⁻

Gold in Solution
Au(S₂O₃)₂³⁻ Complex

Cu²⁺ (Oxidant)

S₂O₃²⁻ (Ligand)

NH₃ (Stabilizer)

  Stabilizes

Click to download full resolution via product page

Key Research Insights

Recent studies highlight several critical factors for successful RSM application in gold leaching:

In thiosulfate systems, temperature is the dominant factor, with one study attributing 64.65% of the
recovery model's variation to it. Other significant parameters include time (12.81%), thiosulfate

concentration (5.88%), ammonia (5.19%), and copper concentration (4.65%) [2].
For thiourea leaching, a low pH (~1) is critical to prevent the decomposition of thiourea and ensure

system stability [1].
Pretreatment is often essential for high recoveries from secondary resources like pyrite cinders, as

it liberates locked gold particles [1].
RSM can be effectively paired with other modeling techniques. A study on alpha-cyclodextrin leaching

showed that RSM and Artificial Neural Networks (ANN) yielded highly comparable and validated
optimal conditions [3].
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Critical Considerations for Implementation

Model Validation: The predictive models generated by RSM must be confirmed through validation
experiments under the suggested optimal conditions [3].

Ore-Specificity: Optimal conditions are highly dependent on the mineralogy of the ore. The
parameters listed here are illustrative, and a custom DoE should be developed for a specific material

[1] [2] [3].
Safety and Handling: Thiourea should be handled with care due to toxicity concerns. Thiosulfate

systems require working with ammonia, necessitating proper ventilation and personal protective
equipment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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